Cas no 944886-14-0 (4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid)
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid
-
- MDL: MFCD09755950
- Inchi: 1S/C13H15ClN2O3/c14-9-12(17)16-7-5-15(6-8-16)11-3-1-10(2-4-11)13(18)19/h1-4H,5-9H2,(H,18,19)
- InChI Key: GZQCHSUFQCLQRD-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(N2CCN(C(CCl)=O)CC2)C=C1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 527.9±50.0 °C at 760 mmHg
- Flash Point: 273.1±30.1 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779023-1g |
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid |
944886-14-0 | 95% | 1g |
$870 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529591-1g |
4-(4-(2-Chloroacetyl)piperazin-1-yl)benzoic acid |
944886-14-0 | 98% | 1g |
¥8586.00 | 2024-04-24 | |
| eNovation Chemicals LLC | D779023-1g |
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid |
944886-14-0 | 95% | 1g |
$870 | 2025-02-25 | |
| eNovation Chemicals LLC | D779023-1g |
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid |
944886-14-0 | 95% | 1g |
$870 | 2025-02-22 |
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid
Introduction to 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid (CAS No. 944886-14-0)
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid, with the CAS number 944886-14-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in drug discovery and development. The structural features of this molecule, particularly the presence of a piperazine moiety and a benzoic acid backbone, contribute to its unique chemical and pharmacological properties.
The piperazine ring is a common pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. Its structural flexibility and capacity to form hydrogen bonds make it an attractive scaffold for designing molecules with therapeutic potential. In contrast, the benzoic acid moiety is known for its role in modulating inflammatory responses and its antimicrobial properties. The combination of these two structural elements in 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid suggests that it may possess multiple biological activities, which has prompted extensive research into its potential applications.
Recent advancements in chemical biology have highlighted the importance of understanding the molecular interactions that govern biological processes. The< strong> piperazine-containing compounds have been extensively studied for their role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The< strong> benzoic acid moiety, on the other hand, has been implicated in various pharmacological actions, including anti-inflammatory and analgesic effects. The synergistic combination of these two pharmacophores in 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid makes it a promising candidate for further investigation.
In recent years, there has been growing interest in developing novel therapeutic agents that target multiple disease pathways simultaneously. This approach, known as polypharmacology, leverages the ability of molecules to interact with several biological targets to achieve a more comprehensive therapeutic effect. 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid fits well within this paradigm due to its dual functionality provided by the< strong>piperazine and< strong> benzoic acid moieties. Such dual-targeting compounds have shown promise in treating complex diseases by addressing multiple aspects of pathology.
The synthesis of 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid involves a series of well-established organic reactions that highlight the synthetic versatility of this compound. The introduction of the< strong>2-chloroacetyl group onto the piperazine ring is a critical step that enhances the reactivity of the molecule, allowing for further functionalization. This synthetic strategy underscores the importance of molecular design in pharmaceutical chemistry, where careful consideration of structural features can lead to compounds with enhanced biological activity.
The pharmacological profile of 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid has been explored through both computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting the binding affinity and interaction modes of this compound with potential biological targets. These studies have suggested that it may interact with enzymes and receptors involved in neurotransmitter metabolism and inflammatory responses. Experimental validation through biochemical assays and cell-based assays has further corroborated these predictions, providing insights into its mechanism of action.
The potential therapeutic applications of 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid are broad and encompass several areas of medical research. Its dual-targeting capability makes it an attractive candidate for treating neurological disorders such as depression and anxiety, where modulation of neurotransmitter systems is crucial. Additionally, its anti-inflammatory properties suggest that it may be useful in managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
In conclusion, 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid (CAS No. 944886-14-0) is a compound with significant potential in pharmaceutical research due to its unique structural features and dual-targeting capability. The combination of a< strong>piperazine moiety and a< strong> benzoic acid backbone endows this molecule with multiple biological activities, making it a promising candidate for further development. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its therapeutic applications in various disease conditions.
944886-14-0 (4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)